Cas no 1803941-68-5 (6-(Difluoromethyl)-3-fluoro-2-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Difluoromethyl)-3-fluoro-2-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1803941-68-5
• MF: C₇H₂F₆N₂O₃
• MW: 276.092802524567
• CID: 4828726
• Update Time: 2025-09-23

6-(Difluoromethyl)-3-fluoro-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-fluoro-2-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F6N2O3/c8-4-3(18-7(11,12)13)1-2(5(9)10)14-6(4)15(16)17/h1,5H
• InChI Key： LZABJXNBEXTJKG-UHFFFAOYSA-N
• SMILES： FC1=C([N+](=O)[O-])N=C(C(F)F)C=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 3
• Topological Polar Surface Area: 67.9

Additional information on 6-(Difluoromethyl)-3-fluoro-2-nitro-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-(Difluoromethyl)-3-fluoro-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1803941-68-5)

The compound 6-(Difluoromethyl)-3-fluoro-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1803941-68-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemical and pharmaceutical research. Its unique structural features, including the presence of difluoromethyl, fluoro, nitro, and trifluoromethoxy groups, make it a versatile intermediate for the synthesis of advanced molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in crop protection and drug development.

One of the key reasons for the growing interest in 6-(Difluoromethyl)-3-fluoro-2-nitro-4-(trifluoromethoxy)pyridine is its role in the development of next-generation agrochemicals. With the global demand for sustainable farming practices on the rise, compounds like this are being explored for their efficacy in pest and disease control. The nitro and fluoro substituents, in particular, are known to enhance the biological activity of pyridine-based compounds, making them valuable tools for modern agriculture.

In the pharmaceutical sector, 6-(Difluoromethyl)-3-fluoro-2-nitro-4-(trifluoromethoxy)pyridine is being investigated for its potential as a building block in the synthesis of novel therapeutic agents. The trifluoromethoxy group, for instance, is often associated with improved metabolic stability and bioavailability, which are critical factors in drug design. This compound’s ability to act as a precursor for biologically active molecules has made it a subject of numerous patent applications and research studies.

The synthesis and characterization of 6-(Difluoromethyl)-3-fluoro-2-nitro-4-(trifluoromethoxy)pyridine require advanced techniques in organic chemistry. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure the purity and quality of this compound. Researchers are also exploring greener synthetic routes to produce this molecule, aligning with the global push toward environmentally friendly chemical processes.

From a commercial perspective, the demand for 6-(Difluoromethyl)-3-fluoro-2-nitro-4-(trifluoromethoxy)pyridine is expected to grow steadily, driven by its applications in high-value industries. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality standards. The compound’s CAS No. 1803941-68-5 serves as a unique identifier, facilitating its tracking and regulation in global markets.

In conclusion, 6-(Difluoromethyl)-3-fluoro-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1803941-68-5) represents a cutting-edge chemical entity with broad potential in agrochemical and pharmaceutical applications. Its unique structural attributes and functional groups make it a valuable asset for researchers and industry professionals alike. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in agriculture and medicine.